Cas no 2248412-38-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrazol-4-yl)furan-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrazol-4-yl)furan-2-carboxylate
• CAS No: 2248412-38-4
• MF: C₁₇H₁₁N₃O₅
• MW: 337.286343812943
• CID: 5759175
• PubChem ID: 165726942
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrazol-4-yl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518795
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrazol-4-yl)furan-2-carboxylate
• 2248412-38-4

• Inchi： 1S/C17H11N3O5/c1-19-9-10(8-18-19)11-6-7-24-14(11)17(23)25-20-15(21)12-4-2-3-5-13(12)16(20)22/h2-9H,1H3
• InChI Key： FNERZUUPRHZWEP-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C=CO1)C1C=NN(C)C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 337.06987046g/mol
• Monoisotopic Mass: 337.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrazol-4-yl)furan-2-carboxylate

Compound CAS No 2248412-38-4: A Comprehensive Overview

The compound with CAS No 2248412-38-4, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-pyrazol-4-yl)furan-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology. This compound is notable for its unique structural features and its potential applications in drug development and advanced material synthesis.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a dioxo isoindole moiety and a furan carboxylate group. These groups contribute to its versatile chemical reactivity and biological activity. Recent studies have highlighted its role as a potential lead compound in the development of novel therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders.

In terms of synthesis, this compound is typically derived through a multi-step process involving advanced organic synthetic techniques. Researchers have employed methods such as molecular coupling reactions and transition metal catalysis to achieve high yields and purity. The optimization of these synthetic pathways has been a focal point of recent investigations, with the aim of enhancing scalability for industrial applications.

The biological activity of CAS No 2248412-385 has been extensively studied in preclinical models. Preclinical data indicate that it exhibits potent inhibitory effects on key enzymes implicated in disease progression, such as kinases and proteases. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for targeted therapies.

In the realm of materials science, this compound has demonstrated unique properties that make it suitable for applications in optoelectronic materials and bio-inspired polymers. Its ability to form stable supramolecular assemblies has been leveraged in the development of advanced materials with tailored functionalities.

The environmental impact and safety profile of CAS No 22484125 have also been evaluated. Studies suggest that it exhibits low toxicity profiles under standard conditions, which aligns with regulatory requirements for safe handling and use in various industrial settings.

In conclusion, CAS No 2248416 represents a cutting-edge molecule with vast potential across multiple disciplines. Its continued exploration will undoubtedly yield further insights into its applications and contribute to advancements in science and technology.